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Compound of Interest

Compound Name: BMS-986142

CAS No.: 1643368-58-4

Cat. No.: B606288

Get Quote

For Immediate Reference: Treat BMS-986142 as a hazardous chemical waste stream. Due to

its potent biological activity as a Bruton's tyrosine kinase (BTK) inhibitor, a precautionary

approach to disposal is essential to ensure personnel safety and environmental protection.

This guide provides detailed procedures for the proper disposal of BMS-986142, a potent and

selective BTK inhibitor used in research. While some supplier Safety Data Sheets (SDS) do not

classify this compound as hazardous under the Globally Harmonized System (GHS), its potent

pharmacological action warrants handling and disposal as a hazardous substance.[1][2]

Adherence to these guidelines is crucial for minimizing exposure risks and ensuring regulatory

compliance.

Core Principles of Chemical Waste Disposal
The disposal of BMS-986142 must follow established principles for hazardous chemical waste

management. These core tenets ensure a safe and compliant disposal process from the point

of generation to final destruction.
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Waste Minimization: The primary objective is to generate the smallest possible amount of

waste. This can be achieved through careful planning of experiments and accurate weighing

of the compound.

Segregation: All waste streams containing BMS-986142 must be collected and stored

separately from non-hazardous waste to prevent cross-contamination and ensure proper

handling.[3]

Proper Labeling: Every waste container must be clearly and accurately labeled with its

contents, including the full chemical name "BMS-986142" and any solvents present.

Container Integrity: Waste containers must be in good condition, compatible with the

chemical waste, and kept securely closed to prevent spills and evaporation.[3]

Regulatory Compliance: All disposal procedures must comply with local, state, and federal

regulations for hazardous waste. Consult your institution's Environmental Health and Safety

(EH&S) department for specific requirements.

Quantitative Data for Safe Handling and Disposal
The following table summarizes key quantitative parameters that should be observed when

handling and disposing of BMS-986142 waste.
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Parameter Guideline Rationale

Container Fill Volume
Do not exceed 90% of the

container's total capacity.

Prevents spills and allows for

vapor expansion.

Acute Hazardous Waste

Container Rinsing

Triple rinse with a suitable

solvent (e.g., ethanol, DMSO).

Each rinse should use a

solvent volume of

approximately 10% of the

container.

Ensures the removal of acutely

hazardous residue. The rinsate

must be collected as

hazardous waste.[3]

Satellite Accumulation Area

(SAA) Storage Time

Do not exceed 1 year from the

date of first accumulation.

Ensures timely disposal of

hazardous waste and prevents

degradation of containers.

Personal Protective Equipment

(PPE)

Always wear a lab coat, nitrile

gloves, and safety glasses with

side shields.

Minimizes direct contact with

the compound.

Detailed Experimental Protocol for Disposal
This protocol outlines the step-by-step procedure for the safe disposal of various waste

streams containing BMS-986142.

Waste Identification and Segregation
Identify all waste streams: This includes:

Unused or expired neat BMS-986142 powder.

Solutions containing BMS-986142 (e.g., in DMSO, ethanol).

Contaminated lab supplies (e.g., pipette tips, weighing paper, gloves, vials).

Contaminated glassware.

Segregate waste:
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Solid Waste: Collect unused powder and contaminated solids in a designated, leak-proof,

and clearly labeled hazardous waste container for solids.[3]

Liquid Waste: Collect solutions containing BMS-986142 in a separate, compatible, and

clearly labeled hazardous waste container for liquids.[3] Do not mix with other

incompatible chemical waste.

Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with BMS-986142
should be placed in a designated, puncture-resistant sharps container for hazardous

waste.

Container Selection and Labeling
Choose containers that are chemically resistant to the waste they will hold. For example, use

high-density polyethylene (HDPE) or glass containers for liquid waste.

Label each container with:

The words "Hazardous Waste."

The full chemical name: "BMS-986142."

The names and approximate percentages of all other components (e.g., DMSO, water).

The date of first accumulation.

The name and contact information of the generating researcher or lab.

Storage and Final Disposal
Storage: Keep all waste containers securely closed except when adding waste. Store them

in a designated and properly labeled satellite accumulation area that has secondary

containment to prevent the spread of spills.

Final Disposal: Contact your institution's Environmental Health and Safety (EH&S)

department to schedule a pickup for the hazardous waste. Do not attempt to dispose of

BMS-986142 down the drain or in the regular trash. The standard and required method for
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the final disposal of this type of waste is high-temperature incineration by a licensed

hazardous waste management facility.[4]

Signaling Pathway and Disposal Workflow Diagrams
To visually represent the context of BMS-986142's use and the logical flow of its disposal, the

following diagrams are provided.
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Caption: Simplified signaling pathway showing BMS-986142 inhibiting BTK.
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Caption: Step-by-step workflow for the proper disposal of BMS-986142 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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